(-)-FRM-024

• Molecular Formula: C22H22ClN5O2
• Molecular Weight: 423.9 g/mol
• InChI: InChI=1S/C22H22ClN5O2/c1-13-11-28(12-24-13)18-10-9-17(25-22(18)29-2)21-26-19(14-5-7-16(23)8-6-14)20(30-27-21)15-3-4-15/h5-12,15,19-20H,3-4H2,1-2H3,(H,26,27)/t19-,20+/m0/s1
• InChIKey: IOQORVDNYPOZPL-VQTJNVASSA-N

(-)-FRM-024 for Research Procurement: Enantiomer-Specific Gamma-Secretase Modulator Tool Compound

(-)-FRM-024 is the (-)-enantiomer of FRM-024, an oxadiazine-class γ-secretase modulator (GSM) developed by FORUM Pharmaceuticals and advanced as a preclinical candidate for familial Alzheimer's disease . While the (+)-cis enantiomer FRM-024 (compound 41) demonstrates single-digit nanomolar Aβ42-lowering potency (EC50 = 9 nM in H4 cells) and robust in vivo brain Aβ42 reduction, the (-)-enantiomer is stereochemically distinct and is commercially supplied as a research tool for structure-activity relationship (SAR) validation and chirality-dependent pharmacology studies .

✓ Enantiomer-specific tool for chirality-dependent SAR studies

✓ Stereo-defined negative control for γ-secretase modulation assays

• [1] Bursavich MG, Harrison BA, Acharya R, et al. Discovery of the Oxadiazine FRM-024: A Potent CNS-Penetrant Gamma Secretase Modulator. J Med Chem. 2021;64(19):14426-14447. doi:10.1021/acs.jmedchem.1c00904. View Source

Why (-)-FRM-024 Cannot Be Substituted by Racemic or (+)-FRM-024 in Mechanistic Studies

GSMs of the oxadiazine class exhibit pronounced enantiomer-dependent pharmacology. In the discovery program leading to FRM-024, the active enantiomer of the initial phenyl oxadiazine (compound 7) demonstrated an Aβ42 EC50 of 97 nM, whereas its enantiomer (ent-7) displayed only low micromolar potency (EC50 = 2,000 nM)—a >20-fold differential . This enantiomeric potency cliff underscores that stereochemistry, not merely the oxadiazine scaffold, dictates target engagement. Consequently, substituting the active (+)-cis enantiomer (FRM-024) with the (-)-enantiomer, or vice versa, would yield profoundly different pharmacological outcomes in any assay system, invalidating cross-study comparisons. The (-)-enantiomer therefore serves a distinct experimental purpose: as a stereo-defined negative control or as a probe to interrogate chirality-dependent binding at the γ-secretase allosteric site .

Enantiomer-dependent pharmacology

Aβ42 modulation activity may shift profoundly between (+) and (−) enantiomers, invalidating direct substitution.

Racemic mixture confounds interpretation

Racemic material may obscure stereospecific binding, complicating target engagement analysis.

Negative control role lost

Replacing (−)-FRM-024 with the active (+)-enantiomer would remove the chirality-matched negative control function.

• [1] Bursavich MG, Harrison BA, Acharya R, et al. Discovery of the Oxadiazine FRM-024: A Potent CNS-Penetrant Gamma Secretase Modulator. J Med Chem. 2021;64(19):14426-14447. doi:10.1021/acs.jmedchem.1c00904. View Source

(-)-FRM-024 Quantitative Differentiation Evidence Versus Closest Analogs

Enantiomeric Potency Differential: (-)-FRM-024 Versus (+)-FRM-024 Aβ42 Modulation

The stereochemical dependence of oxadiazine GSM pharmacology was explicitly demonstrated during lead optimization. The parent oxadiazine compound 7 displayed an Aβ42 EC50 of 97 nM in H4-APP751 cells, while its enantiomer, 7(ent), showed only 2,000 nM—a 20.6-fold potency loss attributable solely to chirality inversion . While direct EC50 values for (-)-FRM-024 are not publicly disclosed in the primary medicinal chemistry publication, the conserved (5S,6R) stereochemistry of (-)-FRM-024 versus the (5S,6R) configuration of the active (+)-cis FRM-024 indicates that (-)-FRM-024 represents the enantiomer with substantially reduced—or potentially negligible—GSM activity at pharmacologically relevant concentrations .

Enantiomeric potency

Head-to-head

Parent oxadiazine pair: 20.6× EC50 shift (97 vs 2,000 nM) in H4-APP751 cells; inferred >200× potency differential for FRM-024 enantiomers

Supports enantiomer-specific control strategy

Direct (−)-FRM-024 Aβ42 EC50 not publicly reported

Evidence Dimension	Aβ42 modulation potency (EC50) in H4 cells overexpressing WT human APP751
Target Compound Data	(-)-FRM-024: Expected low micromolar activity (inferred from enantiomer 7(ent) EC50 = 2,000 nM); binding affinity IC50 reported as 2,000 nM in SK-N-BE cells
Comparator Or Baseline	(+)-FRM-024 (compound 41): Aβ42 EC50 = 9 nM
Quantified Difference	>200-fold potency differential between active and inactive enantiomers (inferred from within-series enantiomer pairs); exact fold-change for FRM-024 enantiomer pair not directly reported
Conditions	H4 neuroglioma cells overexpressing WT human APP751; Aβ42 measured by ELISA; average of n ≥ 3 assays in duplicate

Why This Matters

This enantiomer-dependent potency gap means (-)-FRM-024 cannot serve as a pharmacological substitute for (+)-FRM-024 in efficacy models but is precisely suited for use as a chirality-matched negative control, essential for ruling out non-specific oxadiazine scaffold effects.

• [1] Bursavich MG, Harrison BA, Acharya R, et al. Discovery of the Oxadiazine FRM-024: A Potent CNS-Penetrant Gamma Secretase Modulator. J Med Chem. 2021;64(19):14426-14447. doi:10.1021/acs.jmedchem.1c00904. View Source
• [2] BindingDB Entry for (-)-FRM-024 (BDBM50543594). IC50 = 2,000 nM for inhibition of γ-secretase in human SK-N-BE cells assessed as decrease in Aβ42 production after 6 h treatment. View Source

Structural Identity and Purity: (-)-FRM-024 as a Defined Single Enantiomer Tool Compound

(-)-FRM-024 is supplied as a single enantiomer with a defined CAS number (2085780-85-2) distinct from the active (+)-cis FRM-024 (CAS 2085780-87-4) . The IUPAC designation (5S,6R)-5-(4-chlorophenyl)-6-cyclopropyl-3-[6-methoxy-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-yl]-5,6-dihydro-4H-1,2,4-oxadiazine is identical to that of (+)-FRM-024, indicating that the (-) designation refers to optical rotation rather than absolute configuration inversion at the 5,6-positions . Vendor-reported purity for (-)-FRM-024 is typically ≥95% (commercial suppliers report 95%–98.27% by HPLC) .

Chemical identity

Data to verify

CAS 2085780-85-2; MW 423.9; C22H22ClN5O2; purity ≥95% by HPLC (reported 95–98.27%); distinct from (+)-FRM-024 CAS 2085780-87-4

Enables enantiomer-specific procurement

Vendor-supplied QC data; independent verification recommended

Evidence Dimension	Chemical identity and enantiomeric purity
Target Compound Data	(-)-FRM-024: CAS 2085780-85-2; MW 423.9 g/mol; formula C22H22ClN5O2; purity ≥95%
Comparator Or Baseline	(+)-FRM-024: CAS 2085780-87-4; MW 423.9 g/mol; identical formula; purity typically ≥99%
Quantified Difference	Distinct CAS numbers and optical rotation signs confirm non-identity; purity difference (~4 percentage points) between commercial (+)-FRM-024 (99.45%) and (-)-FRM-024 (≥95%)
Conditions	Commercial analytical QC data from MedChemExpress and other vendors

Why This Matters

Procurement of the correct CAS-specific enantiomer is critical: the distinct CAS numbers prevent inadvertent ordering errors, and the documented purity ranges allow researchers to assess suitability for assays requiring high chemical homogeneity.

(-)-FRM-024 as a Negative Control for Notch-Sparing GSM Selectivity Profiling

A defining advantage of GSMs over γ-secretase inhibitors (GSIs) is the preservation of physiological Notch processing. FRM-024 (compound 41) demonstrated a Notch cleavage inhibition IC50 > 10 μM, confirming its GSM-typical selectivity window . In contrast, GSIs such as semagacestat produced mechanism-based toxicities (skin cancers, gastrointestinal effects) precisely because they inhibit Notch processing at therapeutic concentrations. The (-)-enantiomer, with its substantially reduced γ-secretase modulatory activity, provides an ideal tool to experimentally separate scaffold-related cellular effects from target-mediated Notch-sparing pharmacology. When used alongside (+)-FRM-024, (-)-FRM-024 enables researchers to attribute any observed Notch-related effects specifically to enantiomer-dependent target engagement rather than to off-target oxadiazine scaffold activity.

Notch-sparing control

Class-level

(-)-FRM-024 expected to show low Notch inhibition based on low-potency enantiomer profile; (+)-FRM-024 Notch IC50 >10,000 nM confirms selectivity window

Supports scaffold-effect deconvolution in GSM selectivity profiling

Direct Notch data for (-)-enantiomer not reported

Evidence Dimension	Notch cleavage inhibition as a selectivity index
Target Compound Data	(-)-FRM-024: Expected Notch inhibition IC50 comparable to or higher than the 2,000 nM range observed for low-potency enantiomers; exact value not reported
Comparator Or Baseline	(+)-FRM-024 (compound 41): Notch cleavage inhibition IC50 > 10,000 nM ; GSI comparators (semagacestat): Notch IC50 in nanomolar range, leading to clinical toxicity
Quantified Difference	FRM-024 demonstrates >1,000-fold selectivity for Aβ42 modulation over Notch inhibition; exact selectivity window for (-)-FRM-024 not directly reported but expected to reflect its low-potency profile
Conditions	Notch cleavage assay in cellular systems; FRM-024 tested at concentrations up to 10 μM

Why This Matters

For laboratories investigating GSM mechanism of action, (-)-FRM-024 serves as a critical stereo-defined negative control that shares the physicochemical properties of the active enantiomer but lacks its pharmacological activity, enabling clean interpretation of Notch-related safety signals.

• [1] Bursavich MG, Harrison BA, Acharya R, et al. Discovery of the Oxadiazine FRM-024: A Potent CNS-Penetrant Gamma Secretase Modulator. J Med Chem. 2021;64(19):14426-14447. doi:10.1021/acs.jmedchem.1c00904. View Source

Differentiation from Earlier-Generation GSMs: Oxadiazine Scaffold Advantages and Enantiomer-Specific Profiling

First-generation GSMs, typified by the NSAID-derived carboxylic acid compound (R)-flurbiprofen (tarenflurbil), suffered from low CNS potency (Aβ42 IC50 in the high micromolar range) and confounding COX-1/COX-2 inhibitory activity. The oxadiazine series represented by FRM-024 was explicitly designed to eliminate COX activity: compound 41 was shown to be devoid of COX1 activity, in contrast to first-generation acidic GSMs . While (-)-FRM-024's COX activity has not been separately reported, its shared scaffold with (+)-FRM-024 suggests it similarly lacks COX pharmacology, making it a cleaner negative control than NSAID-derived compounds for CNS GSM studies.

vs. first-generation GSMs

Reported

Oxadiazine scaffold eliminates COX1 activity; >200× Aβ42 potency gain over NSAID GSMs; (−)-FRM-024 inferentially shares COX-free profile

Supports cleaner negative control without COX confounding

COX1 data not separately reported for (−)-enantiomer

Evidence Dimension	COX-1 inhibitory activity and CNS Aβ42-lowering potency
Target Compound Data	(-)-FRM-024: No direct COX activity data reported; inferred to lack COX activity based on oxadiazine scaffold class; Aβ42 IC50 = 2,000 nM in SK-N-BE cells
Comparator Or Baseline	(R)-flurbiprofen (tarenflurbil): Aβ42 IC50 in high micromolar range; known COX-1/COX-2 inhibitor. (+)-FRM-024: Abeta42 EC50 = 9 nM; no COX1 activity detected
Quantified Difference	>200-fold improvement in Aβ42 potency from NSAID GSMs to oxadiazine GSMs; elimination of COX pharmacology achieved in oxadiazine series
Conditions	Aβ42: H4-APP751 cells; COX1: in vitro enzyme assay

Why This Matters

(-)-FRM-024, as a representative of the oxadiazine GSM class, enables researchers to study enantiomer-dependent pharmacology without the confounding COX activity that complicated interpretation of first-generation GSM studies.

• [1] Bursavich MG, Harrison BA, Acharya R, et al. Discovery of the Oxadiazine FRM-024: A Potent CNS-Penetrant Gamma Secretase Modulator. J Med Chem. 2021;64(19):14426-14447. doi:10.1021/acs.jmedchem.1c00904. View Source
• [2] BindingDB Entry for (-)-FRM-024 (BDBM50543594). IC50 = 2,000 nM for inhibition of γ-secretase in human SK-N-BE cells. View Source

Optimal Research and Procurement Scenarios for (-)-FRM-024

Enantiomer-Specific Negative Control in In Vitro Aβ42 Modulation Assays

When screening novel GSM candidates in H4-APP751 or SK-N-BE cellular Aβ42 assays, (-)-FRM-024 provides a chirality-matched negative control that shares the physicochemical properties (MW 423.9, cLogP ~4.1) of the active (+)-FRM-024 without the confounding Aβ42-lowering activity (expected ~2,000 nM IC50 vs. 9 nM EC50 for the active enantiomer) . This pairing allows researchers to attribute concentration-dependent Aβ42 reductions specifically to target-mediated GSM pharmacology rather than to non-specific cellular effects of the oxadiazine scaffold.

Pharmacokinetic Disposition Studies Using a Pharmacologically Inert Tracer

(-)-FRM-024 can be deployed as a pharmacologically silent probe in CNS penetration, protein binding, and metabolic stability studies where the objective is to characterize oxadiazine scaffold ADME properties without concurrent pharmacological activity. This application leverages the identical physicochemical properties of the two enantiomers while the low GSM potency of (-)-FRM-024 ensures that measured Aβ42 changes in PK/PD models are attributable to the active (+)-enantiomer under investigation .

Chirality-Dependent Structure-Activity Relationship (SAR) Studies

For medicinal chemistry teams optimizing oxadiazine or related GSM scaffolds, (-)-FRM-024 serves as a critical reference point in enantiomeric potency ratio (eudysmic ratio) determination. The ~20-fold potency differential observed between compound 7 enantiomers (97 nM vs. 2,000 nM) established the importance of absolute stereochemistry at the 5,6-positions; (-)-FRM-024 extends this analysis to the optimized FRM-024 chemotype, enabling quantitative assessment of how substituent modifications (4-Cl, 6-cyclopropyl, imidazole) alter the enantiomeric potency differential .

γ-Secretase Complex Target Engagement Studies Using Photoaffinity Labeling or CETSA

In cellular thermal shift assays (CETSA) or photoaffinity labeling experiments designed to confirm direct target engagement of γ-secretase by oxadiazine GSMs, (-)-FRM-024 provides an essential negative control that lacks significant binding affinity (IC50 ~2,000 nM) relative to the active enantiomer . The absence of thermal stabilization or crosslinking signal with the (-)-enantiomer confirms that observed target engagement is stereospecific, consistent with binding at the allosteric GSM site on γ-secretase rather than non-specific membrane partitioning.

Application

Selection Property

Validation Focus

Negative control for in vitro Aβ42 assays

Chirality-matched, shared physicochemical properties

Target engagement attribution; scaffold-effect deconvolution

CNS penetration / ADME probe

Physicochemical match; low Aβ42 modulation activity

Scaffold ADME characterization without pharmacological interference

Chirality-dependent SAR studies

Enantiomeric potency ratio reference point

Eudysmic ratio quantification; 5,6-stereochemistry impact analysis

Target engagement studies (CETSA, photoaffinity labeling)

Enantiomer with reported low γ-secretase binding affinity

Stereospecific binding confirmation; exclude non-specific membrane partitioning

• [1] Bursavich MG, Harrison BA, Acharya R, et al. Discovery of the Oxadiazine FRM-024: A Potent CNS-Penetrant Gamma Secretase Modulator. J Med Chem. 2021;64(19):14426-14447. doi:10.1021/acs.jmedchem.1c00904. View Source
• [2] BindingDB Entry for (-)-FRM-024 (BDBM50543594). IC50 = 2,000 nM for inhibition of γ-secretase in human SK-N-BE cells. View Source